Cas no 213464-77-8 (ORTHOSULFAMURON)

• Product Name: ORTHOSULFAMURON
• CAS No: 213464-77-8
• MF: C₁₆H₂₀N₆O₆S
• MW: 424.431601524353
• MDL: MFCD09027340
• CID: 66877
• PubChem ID: 329754205
• Update Time: 2025-07-09

ORTHOSULFAMURON Chemical and Physical Properties

Names and Identifiers

• ORTHOSULFAMURON
• 2-[(4,6-dimethoxypyrimidin-2-yl)carbamoylsulfamoylamino]-N,N-dimethylbenzamide
• Orthosulfamuron Solution
• 1-(4,6-dimethoxypyrimidin-2-yl)-3-[2-(dimethylcarbamoyl)phenylsulfamoyl]urea
• 2-({[(4,6-dimethoxypyrimidin-2-yl)carbamoyl]sulfamoyl}amino)-N,N-dimethylbenzamide
• 2-[[[[[(4,6-dimethoxy-2-pyrimidinyl)amino]carbonyl]amino]sulfonyl]amino]-N,N-dimethylbenzamide
• Kelion
• CHEMBL3561054
• 2-[({[(4,6-dimethoxypyrimidin-2-yl)carbamoyl]amino}sulfonyl)amino]-N,N-dimethylbenzamide
• 1-(4,6-DIMETHOXYPYRIMIDIN-2-YL)-3-(2-(DIMETHYLCARBAMOYL)PHENYLSULFAMOYL)UREA
• Q22808482
• 213464-77-8
• UNII-RO0AIV9EYN
• 2-[[[[[(4,6-dimethoxy-2-pyrimidinyl)amino]carbonyl]amino]sulfonyl]amino]-N,NN-dimethylbenzamide
• HSDB 7888
• 2-((((((4,6-DIMETHOXY-2-PYRIMIDINYL)AMINO)CARBONYL)AMINO)SULFONYL)AMINO)-N,N-DIMETHYLBENZAMIDE
• RO0AIV9EYN
• DTXSID4034788
• Benzamide, 2-[[[[[(4,6-dimethoxy-2-pyrimidinyl)amino]carbonyl]amino]sulfonyl]amino]-N,N-dimethyl-
• AKOS015900007
• 2-((N-((4,6-Dimethoxypyrimidin-2-yl)carbamoyl)sulfamoyl)amino)-N,N-dimethylbenzamide
• Percutio
• STRADA
• CHEBI:141068
• Orthosulfamuron, PESTANAL(R), analytical standard
• CAS-213464-77-8
• SCHEMBL116126
• IR 5878
• Orthosulfamuron 100 microg/mL in Acetonitrile
• NS00026846
• Tox21_304028
• N13278
• Orthosulfamuron [ISO]
• ORTHOSULFAMURON [MI]
• DTXCID2014788
• NCGC00357237-01
• 2-((4,6-dimethoxypyrimidin-2-yl)carbamoylsulfamoylamino)-N,N-dimethylbenzamide
• 2-((((4,6-dimethoxypyrimidin-2-yl)carbamoyl)sulfamoyl)amino)-N,N-dimethylbenzamide
• BENZAMIDE,2-
• (1-(4,6-dimethoxypyrimidin-2-yl)-3-
• 2-((((((4,6-dimethoxy-2-pyrimidinyl)amino)carbonyl)amino)sulfonyl)amino)-N,NN-dimethylbenzamide
• For orthosulfamuron (USEPA/OPP Pesticide Code: 108209) ACTIVE products with label matches. /SRP: Registered for use in the U.S. but approved pesticide uses may change periodically and so federal, state and local authorities must be consulted for currently approved uses./

• MDL： MFCD09027340
• Inchi： 1S/C16H20N6O6S/c1-22(2)14(23)10-7-5-6-8-11(10)20-29(25,26)21-16(24)19-15-17-12(27-3)9-13(18-15)28-4/h5-9,20H,1-4H3,(H2,17,18,19,21,24)
• InChI Key： UCDPMNSCCRBWIC-UHFFFAOYSA-N
• SMILES： S(NC(NC1N=C(C=C(N=1)OC)OC)=O)(NC1C=CC=CC=1C(N(C)C)=O)(=O)=O

Computed Properties

• Exact Mass: 424.11700
• Monoisotopic Mass: 424.11650355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 657
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 160Ų

Experimental Properties

• PSA: 160.23000
• LogP: 2.29170

ORTHOSULFAMURON Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on ORTHOSULFAMURON

Recent Advances in Orthosulfamuron (213464-77-8) Research: A Comprehensive Review

Orthosulfamuron (CAS: 213464-77-8) is a sulfonylurea herbicide widely used in agriculture for its efficacy in controlling broadleaf weeds and grasses. Recent studies have focused on its environmental impact, metabolic pathways, and potential applications in integrated pest management. This research brief synthesizes the latest findings on Orthosulfamuron, providing insights into its chemical properties, biological activity, and sustainability considerations.

A 2023 study published in the Journal of Agricultural and Food Chemistry investigated the degradation kinetics of Orthosulfamuron in different soil types. The research highlighted that microbial activity plays a crucial role in its breakdown, with half-lives ranging from 15 to 45 days depending on soil pH and organic matter content. These findings are critical for assessing the environmental persistence of Orthosulfamuron and optimizing application protocols to minimize residual effects.

Another significant advancement comes from a collaborative study between academic and industry researchers, which explored the metabolic pathways of Orthosulfamuron in crops such as rice and wheat. Using advanced LC-MS/MS techniques, the team identified three primary metabolites, one of which showed unexpected herbicidal activity. This discovery opens new avenues for developing next-generation herbicides with improved selectivity and reduced environmental impact.

Recent toxicological assessments have also shed light on the safety profile of Orthosulfamuron. A 2024 meta-analysis of ecotoxicological data concluded that while the compound exhibits low acute toxicity to mammals, its chronic effects on aquatic ecosystems warrant further investigation. Regulatory agencies are now considering these findings in their ongoing reevaluation of Orthosulfamuron's registration status in several countries.

From an application perspective, field trials conducted in 2023-2024 demonstrated that Orthosulfamuron remains highly effective against resistant weed populations when used in rotation with other herbicide modes of action. Researchers emphasized the importance of resistance management strategies to prolong the utility of this important agrochemical.

Looking forward, several research groups are exploring the potential of Orthosulfamuron derivatives with modified chemical structures. Early results suggest that certain analogs may offer improved crop safety while maintaining herbicidal efficacy. These developments could significantly expand the utility of sulfonylurea herbicides in sustainable agriculture systems.